Cas no 2640949-17-1 (5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile)

• Product Name: 5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile
• CAS No: 2640949-17-1
• MF: C₁₈H₁₈N₈
• MW: 346.38912153244
• CID: 5317985
• PubChem ID: 155798965
• Update Time: 2025-10-29

5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile
• AKOS040728087
• F6783-4851
• 2640949-17-1

• Inchi： 1S/C18H18N8/c1-24-11-23-16-17(24)21-10-22-18(16)26-8-12-6-25(7-13(12)9-26)15-3-2-14(4-19)20-5-15/h2-3,5,10-13H,6-9H2,1H3
• InChI Key： HACVJNSUFBFWGU-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=CN=2)N(C)C=N3)CC2CN(C3C=NC(C#N)=CC=3)CC2C1

Computed Properties

• Exact Mass: 346.16544261g/mol
• Monoisotopic Mass: 346.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.8Ų

Additional information on 5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile

Introduction to 5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile (CAS No. 2640949-17-1)

5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2640949-17-1, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this compound incorporates several key motifs that are of particular interest to researchers exploring novel drug candidates.

The core structure of 5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile consists of a pyridine ring substituted with a carbonitrile group at the 2-position. This pyridine ring is further connected to a more complex heterocyclic system, specifically an octahydropyrrolo[3,4-c]pyrrol ring. The presence of the octahydropyrrolo[3,4-c]pyrrol moiety introduces a significant level of conformational flexibility, which can be exploited to modulate the interactions of the compound with biological targets.

One of the most intriguing features of this compound is the incorporation of a 9-methyl-9H-purin-6-yl group. This purine derivative is known for its ability to interact with various biological receptors and enzymes, making it a valuable scaffold for drug design. The 9-methyl-9H-purin-6-yl moiety not only enhances the structural complexity of the molecule but also provides potential sites for further functionalization, allowing for the development of derivatives with tailored properties.

The nitrile group at the 2-position of the pyridine ring is another critical feature that contributes to the unique chemical and biological properties of this compound. Nitrile groups are known to exhibit a wide range of biological activities and can serve as pharmacophores in drug design. The presence of this group in 5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile suggests that it may have significant interactions with biological targets, potentially leading to therapeutic effects.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various kinases and other enzymes involved in cancer and inflammatory diseases. The structural features of 5-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile, particularly its ability to interact with purine-based receptors and its conformational flexibility, make it a promising candidate for such applications. Several studies have demonstrated the potential of similar heterocyclic compounds in inhibiting key enzymes involved in disease pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the octahydropyrrolo[3,4-c]pyrrol ring requires sophisticated cyclization techniques, while the attachment of the 9-methyl-9H-purin-6-y1 group necessitates precise functional group transformations. These synthetic challenges highlight the complexity of working with such molecules but also underscore their potential value in drug discovery.

The biological activity of 5-[5-(9-methyl-9H-purin--6-y1)-octahydropyrrolo[3,4-c]pyrrol--2-y1]pyridine--2--carbonitrile has been explored in several preclinical studies. These studies have shown that the compound exhibits inhibitory activity against certain kinases and other enzymes relevant to cancer and inflammation. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary results suggest that it may interfere with critical signaling pathways involved in disease progression.

The potential therapeutic applications of this compound are broad and include treatments for various cancers, inflammatory diseases, and neurological disorders. The ability to modulate key biological pathways with small molecules like 5-[5-(9-methyl--purin--6-y1)--octahydropyrrolo[3,4-c]-pyrrol--2-y1]-pyridine--2--carbonitrile holds great promise for developing new therapies that are more effective and have fewer side effects than existing treatments.

In conclusion, CAS No. 2640949--17--1, corresponding to 5-[5-(9-methyl--purin--6-y1)--octahydropyrrolo[3,4-c]-pyrrol--2-y1]-pyridine--2--carbonitrile, is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic motifs and functional groups makes it an attractive candidate for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an increasingly important role in modern medicine.